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Compound of Interest

Compound Name: (Rac)-AZD 6482

Cat. No.: B2793369

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution of (Rac)-AZD 6482, a potent and selective inhibitor of phosphoinositide 3-

kinase B (PI3K[). Adherence to this protocol will ensure the integrity and reliable performance
of the compound in downstream applications.

Introduction

(Rac)-AZD6482 is the racemate of AZD6482, a selective inhibitor of the p110 subunit of PI3K.
[1][2][3] Due to its role in cell signaling pathways that govern cell growth, proliferation, and
survival, the PISK/Akt pathway is a key target in cancer research and other therapeutic areas.
[4] AZD6482 has demonstrated antiproliferative activity and has been shown to induce
apoptosis in human glioblastoma cells.[4] It also exhibits antithrombotic activity. Proper
preparation and storage of (Rac)-AZD6482 stock solutions are critical for obtaining accurate
and reproducible experimental results.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (Rac)-AZD6482 is provided in the
table below.
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Property Value
Synonyms (Rac)-KIN-193
CAS Number 1173900-33-8
Molecular Formula C22H24N40a4
Molecular Weight 408.45 g/mol
Purity =98%

Solubility and Storage

Proper solubilization and storage are paramount to maintaining the stability and activity of
(Rac)-AZD6482.

Solvent Solubility Storage of Stock Solution

Aliguot and store at -20°C for
up to 1 month or -80°C for up

DMSO =82 mg/mL (= 200.75 mM) )
to 1 year. Avoid repeated
freeze-thaw cycles.
Ethanol ~10 mg/mL
Water Insoluble

Note: The use of fresh, moisture-free DMSO is recommended as absorbed moisture can
reduce the solubility of the compound. To enhance solubility, warming the solution to 37°C and
brief sonication in an ultrasonic bath may be employed.

Experimental Protocols

» (Rac)-AZD6482 powder
¢ Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or cryovials
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o Calibrated analytical balance

o Vortex mixer

» Pipettes and sterile, disposable tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

» Pre-weighing Preparation: Before opening, bring the vial of (Rac)-AZD6482 powder to room
temperature to prevent condensation.

e Weighing: Carefully weigh out the desired amount of (Rac)-AZD6482 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 4.08 mg of the compound.

e Solubilization: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM
stock solution, add 1 mL of DMSO for every 4.08 mg of (Rac)-AZD6482.

o Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) and/or brief sonication can aid in dissolution. Visually
inspect the solution to ensure there are no visible particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or cryovials to minimize freeze-thaw cycles. Store the aliquots at -20°C
for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).

For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell
culture medium to the final desired concentration. It is crucial to ensure that the final
concentration of DMSO in the culture medium is not toxic to the cells (typically < 0.5%).

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the PI3K/Akt signaling pathway targeted by (Rac)-AZD6482
and the experimental workflow for preparing the stock solution.
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Caption: PI3K/Akt Signaling Pathway Inhibition by (Rac)-AZD6482.
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Preparation

Bring (Rac)-AZD6482 powder to Room Temperature

Weigh desired amount of powder

Add anhydrous DMSO
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Caption: Experimental workflow for preparing (Rac)-AZD6482 stock solution.
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Safety Precautions

(Rac)-AZD6482 is intended for laboratory research use only. Standard laboratory safety
practices should be followed. Wear appropriate personal protective equipment, including a lab
coat, safety glasses, and gloves, when handling this compound. Avoid inhalation of dust and
contact with skin and eyes. In case of contact, wash immediately with plenty of water. Consult
the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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